Cas no 2172342-96-8 (2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxy}acetic acid)

• Product Name: 2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxy}acetic acid
• CAS No: 2172342-96-8
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6324475
• PubChem ID: 165563032
• Update Time: 2025-07-02

2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxy}acetic acid
• EN300-1546796
• 2-cyclopropyl-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]oxy}acetic acid
• 2172342-96-8

• Inchi： 1S/C26H30N2O6/c1-26(2,14-13-22(29)28-34-23(24(30)31)16-11-12-16)27-25(32)33-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21,23H,11-15H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： LDCUWPARXNVPJB-UHFFFAOYSA-N
• SMILES： O(C(C(=O)O)C1CC1)NC(CCC(C)(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 114Ų

Additional information on 2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxy}acetic acid

Recent Advances in the Study of 2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxy}acetic acid (CAS: 2172342-96-8)

The compound 2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxy}acetic acid (CAS: 2172342-96-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and prodrugs. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclopropyl moiety enhances its utility in solid-phase peptide synthesis (SPPS) and targeted drug delivery systems.

Recent studies have focused on optimizing the synthetic pathways for this compound to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic approach that reduces side reactions and enhances the scalability of production. The study highlighted the compound's role in facilitating the incorporation of non-natural amino acids into peptide chains, thereby expanding the repertoire of bioactive peptides with enhanced stability and therapeutic potential.

In addition to its synthetic applications, 2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxy}acetic acid has been investigated for its potential in prodrug design. A recent preclinical study demonstrated its efficacy as a linker in antibody-drug conjugates (ADCs), where it enables controlled release of cytotoxic agents at tumor sites. The compound's stability under physiological conditions and its selective cleavage by tumor-associated enzymes make it a promising candidate for next-generation targeted therapies.

Further research has explored the compound's interactions with biological targets. Molecular docking simulations and in vitro assays revealed its affinity for specific enzyme active sites, suggesting potential applications in enzyme inhibition and modulation of metabolic pathways. These findings underscore the versatility of 2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxy}acetic acid as a multifunctional tool in drug discovery and development.

Looking ahead, ongoing clinical trials and computational studies are expected to provide deeper insights into the compound's pharmacokinetics and toxicological profile. The integration of this molecule into innovative therapeutic platforms, such as peptide-based vaccines and precision medicine, holds great promise for addressing unmet medical needs. As the field advances, continued collaboration between chemists, biologists, and clinicians will be essential to fully realize the potential of this remarkable compound.